Methyl 2-amino-4-(4-ethoxyphenyl)thiophene-3-carboxylate
Overview
Description
“Methyl 2-amino-4-(4-ethoxyphenyl)thiophene-3-carboxylate” is a chemical compound with the molecular formula C14H15NO3S . It is used in various chemical reactions and has potential applications in different fields .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C14H15NO3S/c1-3-18-10-6-4-9 (5-7-10)11-8-19-13 (15)12 (11)14 (16)17-2/h4-8H,3,15H2,1-2H3 .Chemical Reactions Analysis
“this compound” may participate in various chemical reactions. For instance, Methyl 2-aminothiophene-3-carboxylate, a similar compound, can be used to prepare 3-thiaisatoic anhydride via hydrolysis, followed by the reaction with phosgene .Physical And Chemical Properties Analysis
“this compound” is a solid compound with a molecular weight of 277.34 . It should be stored at room temperature .Scientific Research Applications
Methyl 2-amino-4-(4-ethoxyphenyl)thiophene-3-carboxylate has been studied in the scientific community due to its potential applications in various fields, including organic synthesis, drug development, and biochemistry. In particular, this compound has been used in the synthesis of various compounds, such as amines and heterocyclic molecules. Additionally, this compound has been studied in the context of drug development, as it has been found to possess anti-inflammatory and anti-viral properties. Finally, this compound has been used in biochemistry research, as it has been found to be a useful tool for studying enzyme-catalyzed reactions.
Mechanism of Action
Target of Action
The primary targets of Methyl 2-amino-4-(4-ethoxyphenyl)thiophene-3-carboxylate are currently unknown. This compound is a relatively new chemical entity and research is ongoing to identify its specific molecular targets .
Mode of Action
It is known that thiophene derivatives can interact with various biological targets, leading to a range of potential therapeutic effects .
Biochemical Pathways
Other thiophene derivatives have been found to exhibit antimicrobial activity , suggesting that this compound may also interact with biochemical pathways related to microbial growth and proliferation.
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown
Advantages and Limitations for Lab Experiments
The advantages of using Methyl 2-amino-4-(4-ethoxyphenyl)thiophene-3-carboxylate in laboratory experiments include its relatively low cost, easy synthesis, and availability of various derivatives. Additionally, the compound is relatively stable and can be stored for extended periods of time. However, there are some limitations to using this compound in laboratory experiments, as the compound is not soluble in water and can be toxic in high concentrations.
Future Directions
There are several potential future directions for research related to Methyl 2-amino-4-(4-ethoxyphenyl)thiophene-3-carboxylate. These include further studies on the compound’s mechanism of action, its biochemical and physiological effects, and its potential applications in drug development. Additionally, further research could be conducted on the synthesis of derivatives of this compound, as well as on the development of new methods for its synthesis. Finally, further research could be conducted on the potential toxicity of this compound and its derivatives.
Properties
IUPAC Name |
methyl 2-amino-4-(4-ethoxyphenyl)thiophene-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO3S/c1-3-18-10-6-4-9(5-7-10)11-8-19-13(15)12(11)14(16)17-2/h4-8H,3,15H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OEDVTWVEOVWCLI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=CSC(=C2C(=O)OC)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30352706 |
Source
|
| Record name | methyl 2-amino-4-(4-ethoxyphenyl)thiophene-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30352706 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
350989-81-0 |
Source
|
| Record name | methyl 2-amino-4-(4-ethoxyphenyl)thiophene-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30352706 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
